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Compound of Interest

Compound Name: Trifluoromethanesulfonic acid

Cat. No.: B052903

Trifluoromethanesulfonic acid, commonly known as triflic acid (TfOH), is a sulfonic acid with
the chemical formula CFsSOsH.[1][2] It is recognized as one of the strongest known monoprotic
organic acids, classifying it as a "superacid".[2][3] Its remarkable acidity, combined with high
thermal and chemical stability, makes it an invaluable reagent and catalyst in a wide array of
applications, particularly in research and industrial organic synthesis.[3][4] This guide provides
a comprehensive overview of the chemical structure, properties, synthesis, and key
applications of triflic acid for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

Triflic acid is a hygroscopic, colorless, and slightly viscous liquid at room temperature.[2][5] It is
soluble in polar solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO),
acetonitrile, and dimethyl sulfone.[2][6] However, its addition to polar solvents can be
dangerously exothermic.[2][6] In moist air, it fumes and forms a stable solid monohydrate
(CF3SO0sH-H20), which has a melting point of 34 °C.[2][5][7]

A defining characteristic of triflic acid is its exceptional acidity, with a pKa of approximately -14
to -15, making it about 1000 times stronger than sulfuric acid.[1][3] Unlike many other strong
acids, such as perchloric or nitric acid, triflic acid and its conjugate base, the triflate anion
(CF3S0s37), are highly stable and resistant to oxidation and reduction reactions.[3][5]
Furthermore, it does not sulfonate substrates, a common side reaction with sulfuric acid,
fluorosulfuric acid, and chlorosulfonic acid.[3][5]
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Property Value

IUPAC Name Trifluoromethanesulfonic acid
Chemical Formula CFsSOsHI[1][5]

Molar Mass 150.08 g/mol [2][8]
Appearance Colorless, hygroscopic liquid[1][4]
Density 1.696 g/mL at 25 °C[5][8]
Melting Point -40 °C[1][5][8]

Boiling Point 162 °C[1][5][8]

pKa -14.7 + 2.0[3][5]

Solubility in Water 1600 g/L; Miscible[4][5]
Refractive Index (n20/D) 1.327[9]

Chemical Structure

The structure of triflic acid features a trifluoromethyl group (CF3) bonded to a sulfonic acid
group (-SOsH). The strong electron-withdrawing effect of the three fluorine atoms stabilizes the
resulting triflate anion, which accounts for the acid's immense strength.
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Chemical Structure of Triflic Acid
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Chemical Structure of Triflic Acid

Synthesis and Experimental Protocols

Triflic acid can be synthesized through several routes. The primary industrial method involves
the electrochemical fluorination (ECF) of methanesulfonic acid.[3][5]

Industrial Synthesis via Electrochemical Fluorination

This process is a cornerstone of industrial production for triflic acid.[5]
Methodology:

» Electrochemical Fluorination: Methanesulfonic acid (CHsSOsH) is subjected to
electrochemical fluorination in the presence of hydrogen fluoride (HF). This reaction
substitutes the hydrogen atoms on the methyl group with fluorine atoms, yielding
trifluoromethanesulfonyl fluoride (CFsSO2F).[3][5]

o Reaction: CH3sSOsH + 4 HF — CFsSO2zF + H20 + 3 Hz[5]
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e Hydrolysis: The resulting CFsSO:zF is then hydrolyzed. This step converts the sulfonyl
fluoride into the triflate salt.[3][5]

e Protonation: The triflate salt is subsequently treated with a strong acid (preprotonated), often
sulfuric acid, to yield crude triflic acid.[3][5]

 Purification: Final purification is achieved by distillation of the crude acid from triflic
anhydride.[3][5]
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Industrial Synthesis Workflow of Triflic Acid
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Triflic Acid Catalysis in Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Triflic Acid: Structure,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052903#understanding-the-chemical-structure-and-
properties-of-triflic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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